Methyl 5,8-dioxo-7-phenethylhexahydro[1,3]thiazolo[3,4-a]pyrazine-3-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“Methyl 5,8-dioxo-7-phenethylhexahydro[1,3]thiazolo[3,4-a]pyrazine-3-carboxylate” is a chemical compound with the molecular formula C16H18N2O4S. It is used in the synthesis of various heterocyclic compounds .
Synthesis Analysis
This compound can be synthesized via reaction of hydrazonoyl halides with each of alkyl carbothioates, carbothioamides and 7-thioxo-5,6,7,8-tetrahydropyrimido . The structures of the newly synthesized compounds were established based on their spectral data, elemental analyses and alternative synthetic routes whenever possible .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound, such as melting point, boiling point, and density, are not provided in the search results .Scientific Research Applications
Structural and Theoretical Investigations
- Research has focused on the experimental and theoretical studies of pyrazole derivatives, showcasing their importance in understanding the structural, spectral, and electronic properties of biologically active compounds. For instance, structural characterizations using NMR, FT-IR, and X-ray diffraction techniques provide insights into the molecular configurations and stability of these compounds, which are essential for their application in drug design and material science (S. Viveka et al., 2016).
Synthesis and Biological Properties
- The synthesis of novel pyrazole derivatives has been explored for their potential antimicrobial, anti-inflammatory, and anticancer properties. These studies demonstrate the versatility of pyrazole and thiazole frameworks in medicinal chemistry, where modifications to the molecular structure can lead to compounds with significant biological activities (Dmytro Кorobko et al., 2018).
Antiviral Activity
- New hydrazones bearing thiazole moieties have shown promising antiviral activities against SARS-CoV-2, highlighting the potential of these compounds in the development of treatments for viral infections. The synthesis of these compounds and their evaluation through molecular docking and dynamics simulation demonstrate the application of pyrazole and thiazole derivatives in addressing global health challenges (Sraa Abu-Melha et al., 2020).
Antimicrobial and Antifungal Activities
- Synthesis of heterocyclic compounds containing sulfonamido moieties has been directed towards creating new antibacterial agents. This research underlines the importance of pyrazole and thiazole derivatives in developing new treatments for bacterial infections, showcasing the chemical diversity and biological relevance of these compounds (M. E. Azab et al., 2013).
Safety and Hazards
Properties
IUPAC Name |
methyl 5,8-dioxo-7-(2-phenylethyl)-1,3,6,8a-tetrahydro-[1,3]thiazolo[3,4-a]pyrazine-3-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N2O4S/c1-22-16(21)15-18-12(10-23-15)14(20)17(9-13(18)19)8-7-11-5-3-2-4-6-11/h2-6,12,15H,7-10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LUBUPSZHTHZYPQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1N2C(CS1)C(=O)N(CC2=O)CCC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.